Cas no 77278-66-1 (1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 77278-66-1
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 3206056
• PubChem ID: 18377362
• Update Time: 2025-09-24

1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER
• SCHEMBL3805489
• DB-210416
• MFCD24391636
• tert-butyl 4-(1-phenylethyl)piperazine-1-carboxylate
• 77278-66-1
• AKOS008850571

• Inchi： 1S/C17H26N2O2/c1-14(15-8-6-5-7-9-15)18-10-12-19(13-11-18)16(20)21-17(2,3)4/h5-9,14H,10-13H2,1-4H3
• InChI Key： VHUZTMWZJJEDSH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(C)C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 290.199428076Da
• Monoisotopic Mass: 290.199428076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.8Ų

Additional information on 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER

Introduction to 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER and Its Significance in Modern Chemical Research

1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER, with the CAS number 77278-66-1, represents a compound of considerable interest in the realm of pharmaceutical and biochemical research. This compound, characterized by its piperazine core and phenylethyl substitution, has garnered attention due to its potential applications in drug design and molecular recognition. The structure of this ester derivative combines the versatility of piperazine with the lipophilic properties of the phenylethyl group, making it a promising candidate for various biochemical interactions.

The CAS number 77278-66-1 is a unique identifier that distinguishes this compound within the vast database of chemical substances. This numbering system ensures precision and clarity in scientific communication, facilitating accurate referencing in research papers, patents, and industrial applications. The compound's molecular formula, C₁₈H₂₅NO₃, reflects its complex structure and the presence of multiple functional groups that contribute to its reactivity and utility.

In recent years, there has been a growing interest in piperazine derivatives due to their broad spectrum of biological activities. 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER is no exception. Its structural features make it a valuable scaffold for developing novel therapeutic agents. The piperazine ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This property is particularly advantageous in the design of small-molecule drugs that require specific binding interactions.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modulating kinase activity, it is possible to develop treatments that address these conditions effectively. The phenylethyl group in 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER enhances its binding affinity to these targets by providing additional interaction points through hydrophobic interactions and π-stacking effects.

Recent studies have highlighted the importance of structural diversity in drug discovery. The unique combination of functional groups in 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHYLETHYL ESTER allows for fine-tuning of its pharmacological properties. Researchers have been exploring derivatives of this compound to optimize its solubility, bioavailability, and target specificity. Such modifications are essential for improving the efficacy and safety of potential drug candidates.

The synthesis of 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHILETHYL ESTER involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These methods include palladium-catalyzed cross-coupling reactions and enzymatic resolutions, which are critical for introducing the desired functional groups while maintaining structural integrity.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Its ability to form stable complexes with other molecules makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, from gas storage and separation to catalysis and sensing.

The role of computational chemistry in understanding the behavior of 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHILETHYL ESTER cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing drug candidates before they enter clinical trials.

As our understanding of biological systems continues to evolve, so does our approach to drug development. 1-PIPERAZINECARBOXYLIC ACID, 4-(1-PHENYLETHYL)-, 1,1-DIMETHILETHYL ESTER exemplifies how structural complexity can be leveraged to create compounds with tailored properties. By combining traditional organic synthesis with cutting-edge computational methods, scientists are paving the way for more effective and targeted therapies.

The future prospects for this compound are promising. Ongoing research aims to explore new derivatives and applications that could further expand its utility. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for patients worldwide.